Cas no 1638972-45-8 (tert-butyl endo-N-[syn-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate)

• Product Name: tert-butyl endo-N-[syn-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate
• CAS No: 1638972-45-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5102395
• Update Time: 2026-03-03

tert-butyl endo-N-[syn-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(7-endo,9-syn)-9-amino-3-oxabicyclo[3.3.1]non-7-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1R,5S)-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate
• Rel-tert-butyl ((1R,5S,7r,9r)-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl)carbamate
• Z2737910183
• Rel-tert-butyl ((1R,5S,7r,9s)-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl)carbamate
• N-[(1beta,5beta)-9-Amino-3-oxabicyclo[3.3.1]nonane-7alpha-yl]carbamic acid tert-butyl ester
• tert-butyl endo-N-[syn-9-amino-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-10-4-8-6-17-7-9(5-10)11(8)14/h8-11H,4-7,14H2,1-3H3,(H,15,16)/t8-,9+,10?,11?
• InChI Key： RSUOYMZSXZUASP-IXBNRNDTSA-N
• SMILES： O1C[C@H]2CC(C[C@@H](C1)C2N)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6